2-(2-Methylpropyl)-1H-imidazole

Specification

• CAS No.: 61491-92-7
• Molecular Formula: C7H12N2
• Molecular Weight: 124.18 g/mol
• IUPAC Name: 2-(2-methylpropyl)-1H-imidazole
• Standard InChI: InChI=1S/C7H12N2/c1-6(2)5-7-8-3-4-9-7/h3-4,6H,5H2,1-2H3,(H,8,9)
• Standard InChI Key: RFXJLECGYGFJCI-UHFFFAOYSA-N
• SMILES: CC(C)CC1=NC=CN1
• Canonical SMILES: CC(C)CC1=NC=CN1

Introduction

2-(2-Methylpropyl)-1H-imidazole, also known as 2-isobutyl-1H-imidazole, is a chemical compound with the molecular formula C7H12N2. It belongs to the imidazole family, which is a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agriculture, and materials science. This compound is particularly noted for its structural features and potential biological activities, making it a subject of interest in scientific research.

Biological Activities and Potential Applications

Imidazole compounds, including 2-(2-methylpropyl)-1H-imidazole, have been studied for their potential biological activities. These compounds can mimic histidine residues in proteins, influencing enzyme activity and receptor binding. This characteristic opens avenues for drug development targeting specific pathways involved in diseases.

Potential Applications

• Pharmaceuticals: The ability of imidazole derivatives to interact with biological targets makes them candidates for drug development.

• Agriculture: Imidazoles are used in agricultural applications, such as fungicides and pesticides.

• Materials Science: Their unique chemical properties make them useful in materials synthesis.

Related Compounds

• Imidazo[1,2-a]pyridines: These compounds are known for their diverse pharmacological activities, including antiulcer, anticonvulsant, and anticancer properties.

• 2-[(1-methylpropyl)dithio]-1H-imidazole: This compound inhibits the thioredoxin system, causing the oxidation of cysteine residues.

Future Directions

• Biological Activity Studies: Detailed investigations into the biological activities of 2-(2-methylpropyl)-1H-imidazole could reveal new applications.

• Synthesis Optimization: Improving synthesis methods could enhance efficiency and reduce costs, making the compound more accessible for research and industrial applications.